Cas no 1256820-70-8 (3,6-Dibromo-2-fluoropyridine)

• Product Name: 3,6-Dibromo-2-fluoropyridine
• CAS No: 1256820-70-8
• MF: C₅H₂Br₂FN
• MW: 254.882483005524
• CID: 4565205
• Update Time: 2025-06-28

3,6-Dibromo-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-fluoropyridine
• Pyridine, 3,6-dibromo-2-fluoro-

• Inchi： 1S/C5H2Br2FN/c6-3-1-2-4(7)9-5(3)8/h1-2H
• InChI Key： AALHQUYZOQBPQX-UHFFFAOYSA-N
• SMILES： C1C=C(Br)C(F)=NC=1Br

Additional information on 3,6-Dibromo-2-fluoropyridine

Introduction to 3,6-Dibromo-2-fluoropyridine (CAS No. 1256820-70-8)

3,6-Dibromo-2-fluoropyridine, identified by the chemical formula CAS No. 1256820-70-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromo and fluoro substituents, make it a valuable building block for medicinal chemists seeking to explore new pharmacophores.

The significance of 3,6-Dibromo-2-fluoropyridine lies in its ability to undergo a wide range of chemical transformations, which are pivotal in constructing complex molecular architectures. The bromo groups at the 3rd and 6th positions provide reactive sites for nucleophilic substitution reactions, while the fluorine atom at the 2nd position enhances metabolic stability and binding affinity to biological targets. These characteristics have made this compound a preferred choice for researchers aiming to develop small-molecule inhibitors, agonists, and antagonists.

In recent years, 3,6-Dibromo-2-fluoropyridine has been extensively studied in the context of drug discovery programs targeting various diseases. One notable area of research is its application in the development of kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The pyridine core is a common motif in many kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The introduction of halogen atoms further modulates the electronic properties of the molecule, enabling fine-tuning of its binding affinity and selectivity.

Recent advancements in computational chemistry have facilitated the rational design of novel derivatives of 3,6-Dibromo-2-fluoropyridine. Molecular docking studies have revealed that structural modifications around the pyridine ring can significantly influence binding interactions with protein targets. For instance, studies have shown that replacing one of the bromo groups with a chlorine atom can alter the compound's solubility and pharmacokinetic properties without compromising its biological activity. Such insights are crucial for optimizing lead compounds into viable drug candidates.

The agrochemical industry has also recognized the potential of 3,6-Dibromo-2-fluoropyridine as a precursor for developing novel pesticides and herbicides. The fluorinated pyridine scaffold is known to exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. Researchers have reported promising results from synthesizing analogs of this compound that demonstrate improved efficacy against resistant weed species while maintaining environmental safety profiles.

From a synthetic chemistry perspective, 3,6-Dibromo-2-fluoropyridine offers an excellent platform for exploring new synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions are particularly useful for introducing additional functional groups into the pyridine ring. For example, palladium-catalyzed Suzuki-Miyaura couplings have been employed to attach aryl or heteroaryl groups at positions adjacent to the existing halogens. Such transformations have enabled the rapid diversification of molecular libraries for high-throughput screening campaigns.

The role of 3,6-Dibromo-2-fluoropyridine in medicinal chemistry extends beyond kinase inhibitors. It has been utilized in the development of antiviral agents, where modifications at the pyridine ring can enhance interactions with viral proteases or polymerases. Additionally, its structural motifs have inspired new classes of central nervous system (CNS) drugs targeting receptors such as serotonin and dopamine transporters. The ability to fine-tune electronic properties through halogenation provides a strategic advantage in designing molecules with desired pharmacological profiles.

In conclusion, 3,6-Dibromo-2-fluoropyridine (CAS No. 1256820-70-8) represents a cornerstone intermediate in modern drug discovery and agrochemical innovation. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in synthetic chemistry and molecular biology is poised to grow even further.